Cas no 1564720-61-1 (2-(Butan-2-yloxy)-6-chloroaniline)

• Product Name: 2-(Butan-2-yloxy)-6-chloroaniline
• CAS No: 1564720-61-1
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 5746769
• PubChem ID: 104835021
• Update Time: 2025-06-11

2-(Butan-2-yloxy)-6-chloroaniline Chemical and Physical Properties

Names and Identifiers

• 1564720-61-1
• 2-(Butan-2-yloxy)-6-chloroaniline
• EN300-1295230
• Benzenamine, 2-chloro-6-(1-methylpropoxy)-

• Inchi： 1S/C10H14ClNO/c1-3-7(2)13-9-6-4-5-8(11)10(9)12/h4-7H,3,12H2,1-2H3
• InChI Key： PVQJUKYLWSYNPC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1N)OC(C)CC

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.124±0.06 g/cm3(Predicted)
• Boiling Point: 279.2±20.0 °C(Predicted)
• pka: 2.80±0.10(Predicted)

Additional information on 2-(Butan-2-yloxy)-6-chloroaniline

Introduction to 2-(Butan-2-yloxy)-6-chloroaniline (CAS No. 1564720-61-1)

2-(Butan-2-yloxy)-6-chloroaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1564720-61-1, is a significant compound in the realm of pharmaceutical and agrochemical research. This molecule, featuring a butyl ether group linked to an aniline core with a chloro substituent at the para position, has garnered attention due to its structural versatility and potential biological activities. The presence of both electron-donating and electron-withdrawing groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery efforts.

The butan-2-yloxy moiety in the compound's structure introduces a hydrophobic alkyl chain that can influence solubility and metabolic stability, while the chloroaniline part provides a scaffold for further functionalization. This combination has been explored in various synthetic pathways, including nucleophilic aromatic substitution and Suzuki-Miyaura cross-coupling reactions, which are pivotal in constructing biaryl systems prevalent in many bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the importance of aniline derivatives in developing novel therapeutic agents. The 6-chloro substituent enhances electrophilicity, making the aromatic ring more susceptible to interactions with nucleophiles. This property has been leveraged in designing inhibitors targeting enzymes involved in inflammatory pathways. For instance, derivatives of chloroanilines have shown promise as COX-2 inhibitors, which are crucial in managing conditions like arthritis and other inflammatory disorders.

In agrochemical applications, 2-(Butan-2-yloxy)-6-chloroaniline has been investigated as a precursor for herbicides and fungicides. The butyl ether group can be further modified to introduce additional functionalities that enhance binding affinity to biological targets. Studies have demonstrated that such modifications can lead to compounds with improved efficacy against resistant strains of weeds and fungi, addressing critical challenges in modern agriculture.

The synthesis of 2-(Butan-2-yloxy)-6-chloroaniline typically involves multi-step organic reactions starting from commercially available aniline derivatives. A common approach includes chlorination followed by etherification using butanol under acidic conditions. The reaction conditions must be carefully controlled to avoid side products, ensuring high yield and purity. Advances in catalytic systems, such as transition metal catalysts, have improved the efficiency of these synthetic routes, making large-scale production more feasible.

From a computational chemistry perspective, the molecular properties of 2-(Butan-2-yloxy)-6-chloroaniline have been extensively studied using density functional theory (DFT) and molecular dynamics (MD) simulations. These methods provide insights into its electronic structure, intermolecular interactions, and potential binding modes with biological targets. Such computational studies are invaluable in guiding experimental design and optimizing drug-like properties such as solubility, permeability, and metabolic stability.

The pharmacological potential of chloroaniline derivatives has been further explored through high-throughput screening (HTS) campaigns. These efforts have identified several lead compounds with therapeutic relevance, including those targeting bacterial infections and neurological disorders. The structural motif present in 2-(Butan-2-yloxy)-6-chloroaniline aligns well with known pharmacophores, suggesting its utility as a building block for next-generation drugs.

In conclusion, 2-(Butan-2-yloxy)-6-chloroaniline (CAS No. 1564720-61-1) represents a versatile intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse functionalization strategies, making it a valuable asset in synthetic chemistry. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in advancing drug discovery and agricultural innovation.